Pyrethrin II
Pyrethrin II
The active insecticidal constituent of CHRYSANTHEMUM CINERARIIFOLIUM flowers. Pyrethrin I is the pyretholone ester of chrysanthemummonocarboxylic acid and pyrethrin II is the pyretholone ester of chrysanthemumdicarboxylic acid monomethyl ester.
Brand Name:
Vulcanchem
CAS No.:
121-29-9
VCID:
VC20983050
InChI:
InChI=1S/C22H28O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h7-9,11,16,18-19H,1,10,12H2,2-6H3
SMILES:
CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C
Molecular Formula:
C22H28O5
Molecular Weight:
372.5 g/mol
Pyrethrin II
CAS No.: 121-29-9
Cat. No.: VC20983050
Molecular Formula: C22H28O5
Molecular Weight: 372.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The active insecticidal constituent of CHRYSANTHEMUM CINERARIIFOLIUM flowers. Pyrethrin I is the pyretholone ester of chrysanthemummonocarboxylic acid and pyrethrin II is the pyretholone ester of chrysanthemumdicarboxylic acid monomethyl ester. |
|---|---|
| CAS No. | 121-29-9 |
| Molecular Formula | C22H28O5 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (2-methyl-4-oxo-3-penta-2,4-dienylcyclopent-2-en-1-yl) 3-(3-methoxy-2-methyl-3-oxoprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate |
| Standard InChI | InChI=1S/C22H28O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h7-9,11,16,18-19H,1,10,12H2,2-6H3 |
| Standard InChI Key | VJFUPGQZSXIULQ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(=O)C[C@@H]1OC(=O)[C@@H]2[C@H](C2(C)C)/C=C(\C)/C(=O)OC)C/C=C\C=C |
| SMILES | CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C |
| Canonical SMILES | CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C |
| Boiling Point | BP: 200 °C at 0.1 mm Hg, decomposes |
| Colorform | Viscous liquid |
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